Cas no 1267427-47-3 (5-(tert-Butyl)-2-ethylbenzoxazole)

5-(tert-Butyl)-2-ethylbenzoxazole is a substituted benzoxazole derivative characterized by its tert-butyl and ethyl functional groups. This compound is valued for its stability and potential as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The tert-butyl group enhances steric hindrance, improving thermal and oxidative resistance, while the ethyl substitution contributes to solubility and reactivity in various reaction conditions. Its structural features make it suitable for applications requiring robust heterocyclic frameworks. The compound is typically handled under controlled conditions due to its organic nature, ensuring compatibility with a range of synthetic processes.

5-(tert-Butyl)-2-ethylbenzoxazole structure

1267427-47-3 structure

Product Name:5-(tert-Butyl)-2-ethylbenzoxazole

CAS No:1267427-47-3

MF:C₁₃H₁₇NO

MW:203.280183553696

MDL:MFCD19375298

CID:1057022

PubChem ID:77231585

Update Time:2025-05-27

5-(tert-Butyl)-2-ethylbenzoxazole Chemical and Physical Properties

Names and Identifiers

- 5-(tert-Butyl)-2-ethylbenzoxazole
- 5-tert-butyl-2-ethyl-1,3-benzoxazole
- AKOS022469032
- 1267427-47-3
- SCHEMBL21341477
- DA-17643
- Benzoxazole, 5-(1,1-dimethylethyl)-2-ethyl-
- MFCD19375298
- CS-0360622
- SY018730
- AC3579
- 5-(Tert-butyl)-2-ethylbenzo[d]oxazole
- MDL： MFCD19375298
- Inchi： 1S/C13H17NO/c1-5-12-14-10-8-9(13(2,3)4)6-7-11(10)15-12/h6-8H,5H2,1-4H3
- InChI Key： WUTDIUFMMJPIQW-UHFFFAOYSA-N
- SMILES： O1C(CC)=NC2=C1C=CC(=C2)C(C)(C)C

Computed Properties

Exact Mass: 203.13100
Monoisotopic Mass: 203.131014166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.03000
LogP: 3.68770

5-(tert-Butyl)-2-ethylbenzoxazole Pricemore >>

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Chemenu	CM324496-10g	5-(tert-Butyl)-2-ethylbenzoxazole	1267427-47-3	95%	10g	$296	2021-06-17
Apollo Scientific	OR470462-5g	5-(tert-Butyl)-2-ethylbenzoxazole	1267427-47-3		5g	£280.00	2024-05-24
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY018730-5g	5-(tert-Butyl)-2-ethylbenzoxazole	1267427-47-3	≥95%	5g	¥5500.00	2024-07-10
Chemenu	CM324496-5g	5-(tert-Butyl)-2-ethylbenzoxazole	1267427-47-3	95%	5g	$***	2023-04-03
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